molecular formula C12H14O3 B8662776 Phenyl oxane-4-carboxylate CAS No. 917566-84-8

Phenyl oxane-4-carboxylate

Cat. No. B8662776
CAS RN: 917566-84-8
M. Wt: 206.24 g/mol
InChI Key: FMDRSKQHDRRLAR-UHFFFAOYSA-N
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Description

Phenyl oxane-4-carboxylate is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality Phenyl oxane-4-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phenyl oxane-4-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

917566-84-8

Product Name

Phenyl oxane-4-carboxylate

Molecular Formula

C12H14O3

Molecular Weight

206.24 g/mol

IUPAC Name

phenyl oxane-4-carboxylate

InChI

InChI=1S/C12H14O3/c13-12(10-6-8-14-9-7-10)15-11-4-2-1-3-5-11/h1-5,10H,6-9H2

InChI Key

FMDRSKQHDRRLAR-UHFFFAOYSA-N

Canonical SMILES

C1COCCC1C(=O)OC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Tetrahydropyran-4-carboxylic acid (1.00 g, 7.69 mmol), phenol (651 mg, 6.92 mmol), and PyBOP (4.40 g, 8.45 mmol) were dissolved in DMF (15 mL). To the solution was added triethylamine (2.36 mL, 16.9 mmol), and the mixture was stirred at room temperature for 4 hours. The reaction mixture was poured into water, and the mixture was extracted with ethyl acetate. The organic layer was successively washed with saturated sodium bicarbonate aqueous solution and brine, and dried over anhydrous magnesium sulfate. The solvent was then evaporated under reduced pressure. The resulting residue was purified by silica gel column chromatography (hexane:ethyl acetate=3:2) to give phenyl tetrahydropyran-4-carboxylate (1.28 g, 81%).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
651 mg
Type
reactant
Reaction Step One
Name
Quantity
4.4 g
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
2.36 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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